Cas no 944899-62-1 (2-(Chloromethyl)pyrimidine-5-carbaldehyde)

2-(Chloromethyl)pyrimidine-5-carbaldehyde structure
944899-62-1 structure
Product Name:2-(Chloromethyl)pyrimidine-5-carbaldehyde
CAS No:944899-62-1
MF:C6H5ClN2O
MW:156.56970000267
CID:2818019
Update Time:2023-08-07

2-(Chloromethyl)pyrimidine-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2-(CHLOROMETHYL)PYRIMIDINE-5-CARBALDEHYDE
    • AB59413
    • 2-(Chloromethyl)pyrimidine-5-carbaldehyde
    • Inchi: 1S/C6H5ClN2O/c7-1-6-8-2-5(4-10)3-9-6/h2-4H,1H2
    • InChI Key: SHQDOUUPDCKQPM-UHFFFAOYSA-N
    • SMILES: ClCC1N=CC(C=O)=CN=1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 112
  • XLogP3: 0.1
  • Topological Polar Surface Area: 42.8
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